N-(2,6-dimethylphenyl)-N'-(4-methoxyphenyl)thiourea

• IUPAC Name: 1-(2,6-dimethylphenyl)-3-(4-methoxyphenyl)thiourea
• InChI: InChI=1S/C16H18N2OS/c1-11-5-4-6-12(2)15(11)18-16(20)17-13-7-9-14(19-3)10-8-13/h4-10H,1-3H3,(H2,17,18,20)
• InChI Key: SGDIXUSDKNFZMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=S)NC2=CC=C(C=C2)OC
• Molecular Formula: C16H18N2OS
• Molecular Weight: 286.4 g/mol

Description

N-(2,6-dimethylphenyl)-N'-(4-methoxyphenyl)thiourea, also known as DMTU, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science. DMTU is a thiourea derivative that has been synthesized using various methods and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

N-(2,6-dimethylphenyl)-N'-(4-methoxyphenyl)thiourea exerts its biochemical and physiological effects by scavenging reactive oxygen species and inhibiting the activity of various enzymes involved in oxidative stress. This compound has been shown to inhibit the activity of superoxide dismutase, an enzyme that catalyzes the conversion of superoxide radicals into hydrogen peroxide, which can cause cellular damage. This compound also inhibits the activity of xanthine oxidase, an enzyme that generates reactive oxygen species during purine metabolism.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including antioxidant and anti-inflammatory properties, protection against oxidative stress, and enhancement of plant growth and yield. This compound has been shown to scavenge various reactive oxygen species, including superoxide radicals, hydrogen peroxide, and hydroxyl radicals. This compound has also been shown to inhibit the activity of various enzymes involved in oxidative stress, such as superoxide dismutase and xanthine oxidase. In plants, this compound has been shown to enhance photosynthesis, nutrient uptake, and water use efficiency.

Advantages and Limitations for Lab Experiments

N-(2,6-dimethylphenyl)-N'-(4-methoxyphenyl)thiourea has several advantages for use in laboratory experiments, including its high purity, stability, and solubility in various solvents. This compound is also relatively inexpensive and easy to synthesize using standard laboratory techniques. However, this compound has some limitations, including its potential toxicity at high concentrations and its limited stability under certain conditions, such as exposure to light and air.

Future Directions

There are several potential future directions for research on N-(2,6-dimethylphenyl)-N'-(4-methoxyphenyl)thiourea, including its application in the treatment of various diseases, such as cancer and neurodegenerative disorders. Further studies are needed to elucidate the mechanisms underlying the biochemical and physiological effects of this compound and to optimize its synthesis and purification methods. Additionally, this compound has potential applications in agriculture and environmental science, and further studies are needed to explore its potential as a plant growth regulator and environmental scavenger.

Scientific Research Applications

N-(2,6-dimethylphenyl)-N'-(4-methoxyphenyl)thiourea has been extensively studied for its potential applications in various fields of scientific research. In medicine, this compound has been shown to exhibit antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases. In agriculture, this compound has been shown to enhance plant growth and yield by protecting plants from oxidative stress and improving nutrient uptake. In environmental science, this compound has been used as a scavenger for reactive oxygen species, which can cause environmental damage.